2-benzyl-N-(tert-butyl)-1,3-dioxo-5-isoindolinecarboxamide

• IUPAC Name: 2-benzyl-N-tert-butyl-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C20H20N2O3/c1-20(2,3)21-17(23)14-9-10-15-16(11-14)19(25)22(18(15)24)12-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3,(H,21,23)
• InChI Key: OOHSESVIUNZWPC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC2=C(C=C1)C(=O)N(C2=O)CC3=CC=CC=C3
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

2-benzyl-N-(tert-butyl)-1,3-dioxo-5-isoindolinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BIX-01294 and is a histone methyltransferase inhibitor.

Scientific Research Applications

2-benzyl-N-(tert-butyl)-1,3-dioxo-5-isoindolinecarboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Huntington's disease.

Mechanism of Action

2-benzyl-N-(tert-butyl)-1,3-dioxo-5-isoindolinecarboxamide works by inhibiting the activity of histone methyltransferases. Histone methyltransferases are enzymes that add methyl groups to histone proteins, which can affect gene expression. By inhibiting these enzymes, 2-benzyl-N-(tert-butyl)-1,3-dioxo-5-isoindolinecarboxamide can alter gene expression and affect cellular processes.
Biochemical and Physiological Effects:
2-benzyl-N-(tert-butyl)-1,3-dioxo-5-isoindolinecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Huntington's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-benzyl-N-(tert-butyl)-1,3-dioxo-5-isoindolinecarboxamide in lab experiments is its specificity for histone methyltransferase inhibition. This specificity allows researchers to study the effects of histone methylation on cellular processes. However, one limitation of using this compound is its potential toxicity, which can affect the results of experiments.

Future Directions

There are many future directions for research on 2-benzyl-N-(tert-butyl)-1,3-dioxo-5-isoindolinecarboxamide. One potential direction is the development of more specific inhibitors of histone methyltransferases. Another potential direction is the study of the compound's effects on other cellular processes, such as DNA methylation. Additionally, the compound's potential use in the treatment of other diseases, such as Parkinson's disease, could be explored.

Synthesis Methods

2-benzyl-N-(tert-butyl)-1,3-dioxo-5-isoindolinecarboxamide can be synthesized by reacting benzylamine with tert-butyl isocyanide in the presence of acetic acid. The resulting product is then treated with phosgene to form the final compound. This synthesis method has been optimized to achieve high yields and purity of the product.